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Compound of Interest

Compound Name: N-Lauroylglycine

Cat. No.: B048683 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the proper use and disposal of N-Lauroylglycine, ensuring a secure laboratory

environment. Adherence to these procedures is critical for minimizing exposure and mitigating

potential risks.

N-Lauroylglycine is known to cause skin and serious eye irritation.[1] Therefore, implementing

rigorous safety measures is non-negotiable. The following operational and disposal plans offer

step-by-step guidance for handling this compound.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is crucial when handling N-Lauroylglycine. The

following table summarizes the recommended personal protective equipment to minimize

exposure.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Glasses

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Face Shield
Recommended when there is

a potential for splashing.[2]

Skin Protection Gloves

Nitrile rubber gloves are a

suitable option. Always inspect

gloves before use and utilize

the proper removal technique.

Lab Coat/Protective Clothing

Wear a lab coat or other

protective clothing to prevent

skin exposure.

Respiratory Protection Fume Hood

All handling of N-

Lauroylglycine powder should

be conducted in a well-

ventilated area, preferably a

chemical fume hood, to

minimize dust inhalation.

Respirator

If a fume hood is not available

or if dust levels are anticipated

to be high, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
A strict operational plan is vital for the safe handling of N-Lauroylglycine. The following

workflow outlines the key procedures from preparation to post-handling cleanup.
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1. Preparation Phase

2. Handling Phase

3. Storage

4. Cleanup & Disposal Phase

Access Safety Data Sheet (SDS)

Verify PPE Availability and Condition

Confirm Fume Hood is Operational

Ensure Eyewash/Safety Shower are Accessible

Wear Appropriate PPE

Handle in a Fume Hood

Store at 2-8°C in a Dry, Well-Ventilated Area

Clean Spills Promptly

Dispose of Contaminated PPE as Hazardous Waste

Rinse Empty Containers and Dispose of Rinsate as Chemical Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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